Cas no 1783974-17-3 ((2,2-Dimethylpyrrolidin-3-yl)methanamine)

• Product Name: (2,2-Dimethylpyrrolidin-3-yl)methanamine
• CAS No: 1783974-17-3
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 6006051
• PubChem ID: 82593757
• Update Time: 2025-06-10

(2,2-Dimethylpyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7126928
• (2,2-dimethylpyrrolidin-3-yl)methanamine
• 1783974-17-3
• (2,2-Dimethylpyrrolidin-3-yl)methanamine

• Inchi： 1S/C7H16N2/c1-7(2)6(5-8)3-4-9-7/h6,9H,3-5,8H2,1-2H3
• InChI Key： APXOTVJKSQMQFW-UHFFFAOYSA-N
• SMILES： N1CCC(CN)C1(C)C

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2,2-Dimethylpyrrolidin-3-yl)methanamine

Introduction to (2,2-Dimethylpyrrolidin-3-yl)methanamine (CAS No. 1783974-17-3)

(2,2-Dimethylpyrrolidin-3-yl)methanamine (CAS No. 1783974-17-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(aminomethyl)-2,2-dimethylpyrrolidine, is characterized by its unique structural features, which include a pyrrolidine ring with two methyl groups at the 2-position and an amino group attached to the 3-position methylene carbon. These structural elements contribute to its potential utility in various biological and pharmaceutical applications.

The chemical structure of (2,2-Dimethylpyrrolidin-3-yl)methanamine can be represented as C₈H₁₇N₂. The presence of the pyrrolidine ring and the amino group provides this compound with a combination of lipophilic and hydrophilic properties, making it an attractive candidate for drug design and development. The dimethyl substitutions on the pyrrolidine ring enhance its stability and reduce its susceptibility to metabolic degradation, which is a crucial factor in the design of long-lasting and effective pharmaceuticals.

In recent years, (2,2-Dimethylpyrrolidin-3-yl)methanamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors and enzymes. Research has shown that this compound can modulate the activity of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes, including neurotransmission, immune response, and metabolic regulation. For instance, studies have demonstrated that (2,2-Dimethylpyrrolidin-3-yl)methanamine can act as an agonist or antagonist for specific GPCRs, depending on its structural modifications.

Beyond its interactions with GPCRs, (2,2-Dimethylpyrrolidin-3-yl)methanamine has also been explored for its potential as a chiral building block in the synthesis of more complex molecules. The chiral center at the 3-position of the pyrrolidine ring allows for the creation of enantiomerically pure compounds, which are essential in pharmaceuticals where enantiomeric purity can significantly impact efficacy and safety. This property makes (2,2-Dimethylpyrrolidin-3-yl)methanamine a valuable intermediate in the synthesis of chiral drugs and other bioactive molecules.

In addition to its direct therapeutic applications, (2,2-Dimethylpyrrolidin-3-yl)methanamine has been investigated for its use as a ligand in metal-catalyzed reactions. The amino group can coordinate with various metal ions, facilitating catalytic processes such as cross-coupling reactions and asymmetric synthesis. This versatility has led to its application in the development of novel catalysts and synthetic methodologies in organic chemistry.

The synthesis of (2,2-Dimethylpyrrolidin-3-yl)methanamine typically involves multi-step processes that include ring formation and functional group manipulation. One common synthetic route involves the reaction of N-Boc protected 3-bromopyrrolidine with magnesium to form a Grignard reagent, followed by treatment with formaldehyde and subsequent reduction to introduce the amino group. The final step often involves deprotection to yield the desired compound. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing (2,2-Dimethylpyrrolidin-3-yl)methanamine, reducing costs and improving scalability.

The biological activity of (2,2-Dimethylpyrrolidin-3-yl)methanamine has been evaluated through various in vitro and in vivo studies. In cell-based assays, it has shown promising results as a modulator of ion channels and transporters, which are critical targets for treating neurological disorders such as epilepsy and Parkinson's disease. Additionally, preclinical studies have demonstrated that this compound can exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

Clinical trials involving derivatives of (2,2-Dimethylpyrrolidin-3-yl)methanamine are currently underway to assess their safety and efficacy in human subjects. Early results have been encouraging, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings suggest that (2,2-Dimethylpyrrolidin-3-yl)methanamine and its derivatives have significant potential as novel therapeutic agents for a range of diseases.

In conclusion, (2,2-Dimethylpyrrolidin-3-yl)methanamine (CAS No. 1783974-17-3) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug design, while its biological activity highlights its potential as a therapeutic agent. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.